Cas no 1805191-67-6 (Methyl 3-cyano-5-methoxy-2-nitrobenzoate)

• Product Name: Methyl 3-cyano-5-methoxy-2-nitrobenzoate
• CAS No: 1805191-67-6
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4951637
• Update Time: 2023-08-22

Methyl 3-cyano-5-methoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-methoxy-2-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-16-7-3-6(5-11)9(12(14)15)8(4-7)10(13)17-2/h3-4H,1-2H3
• InChI Key： MKENHZVTTDEVFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives